3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)-3-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H12N4O3/c1-20-15-5-3-2-4-14(15)19-17(20)13(10-18)16(22)11-6-8-12(9-7-11)21(23)24/h2-9,22H,1H3/b16-13-
• InChI Key: MHDQZKUKVVDWNB-SSZFMOIBSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C(C3=CC=C(C=C3)[N+](=O)[O-])O)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C(/C3=CC=C(C=C3)[N+](=O)[O-])\O)/C#N
• Molecular Formula: C17H12N4O3
• Molecular Weight: 320.30 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile is not fully understood. However, it has been suggested that the compound acts by inhibiting specific enzymes or proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound has anti-inflammatory and anti-cancer properties. It has also been shown to have antimicrobial activity against various bacterial strains. In vivo studies have shown that the compound has analgesic effects and can reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile in lab experiments is its high yield of synthesis. This allows for large quantities of the compound to be produced for testing. Another advantage is its potential applications in various scientific fields. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to explore its potential as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile involves the reaction of 2-(1-methyl-1H-benzimidazol-2-yl)acetonitrile with 4-nitrobenzaldehyde in the presence of a base. The product is then treated with hydroxylamine hydrochloride to yield the final compound. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

3-hydroxy-2-(1-methyl-1H-benzimidazol-2-yl)-3-(4-nitrophenyl)acrylonitrile has potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry, where this compound has been studied as a potential drug candidate for the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties.